3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide

• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-19-9-5-3-7-17(19)22-20(25)10-11-23-12-14-24(15-13-23)18-8-4-2-6-16(18)21/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: ZZHWFDKPYCSOMA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CCN2CCN(CC2)C3=CC=CC=C3F

Description

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as FPPP and is used in scientific research for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide is not fully understood. However, it is believed to act as a dopamine receptor modulator and a serotonin receptor antagonist. It has also been suggested that FPPP may interact with other neurotransmitter systems, such as the glutamate and GABA systems.
Biochemical and Physiological Effects
Studies have shown that 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide has various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential antidepressant and anxiolytic effects. Additionally, FPPP has been shown to increase locomotor activity and induce hyperactivity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide in lab experiments is its potential pharmacological properties. It has been studied for its potential use in various therapeutic areas, which may provide new insights into disease mechanisms and potential treatments. However, its potential toxicity and side effects should be carefully considered when using it in lab experiments.

Future Directions

There are various future directions for the study of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide. One direction is to further investigate its potential use as an antidepressant, antipsychotic, and anxiolytic agent. Additionally, more research is needed to fully understand its mechanism of action and potential interactions with other neurotransmitter systems. Furthermore, its potential use in drug abuse research and as a treatment for Parkinson's disease should be further explored.

Synthesis Methods

The synthesis of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide involves the reaction of 2-methoxybenzoyl chloride with 1-(2-fluorophenyl)piperazine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure FPPP. This synthesis method has been verified through various scientific studies and is considered reliable.

Scientific Research Applications

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)propanamide has been used in scientific research for its potential pharmacological properties. It has been studied for its potential use as an antidepressant, antipsychotic, and anxiolytic agent. Additionally, it has been studied for its potential use as a treatment for Parkinson's disease and as a modulator of the dopamine system. FPPP has also been studied for its potential use in drug abuse research.